Cas no 15586-11-5 (2-Octyl chloroformate)
2-Octyl chloroformate structure
Product Name:2-Octyl chloroformate
CAS No:15586-11-5
MF:C9H17ClO2
MW:192.683082342148
CID:50143
PubChem ID:12601447
Update Time:2025-04-18
2-Octyl chloroformate Chemical and Physical Properties
Names and Identifiers
-
- 2-Octyl chloroformate
- octan-2-yl carbonochloridate
- 2-chlorocarbonyloxy-octane
- 2-Octanol,chloroformate
- Carbonochloridic acid,1-methylheptyl ester
- carbonochloridic acid,octyl ester
- CHLOROFORMIC ACID N-OCTYL ESTER
- Formicacid, chloro-, 1-methylheptyl ester (6CI,7CI,8CI)
- 2-Octanol, chloroformate
- SCHEMBL5836312
- DTXSID80504016
- AKOS006313502
- Carbonochloridic acid, 1-methylheptyl ester
- 15586-11-5
-
- Inchi: 1S/C9H17ClO2/c1-3-4-5-6-7-8(2)12-9(10)11/h8H,3-7H2,1-2H3
- InChI Key: RDQJDTOPBOAIKG-UHFFFAOYSA-N
- SMILES: ClC(=O)OC(C)CCCCCC
Computed Properties
- Exact Mass: 192.09200
- Monoisotopic Mass: 192.0917075g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.003
- Boiling Point: 211 °C at 760 mmHg
- Flash Point: 211 °C at 760 mmHg
- PSA: 26.30000
- LogP: 3.72070
2-Octyl chloroformate Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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